Cas no 1031606-23-1 (8-fluoro-3-[(3-methoxyphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one)

• Product Name: 8-fluoro-3-[(3-methoxyphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one
• CAS No: 1031606-23-1
• MF: C₁₈H₁₄FN₃O₂
• MW: 323.321067333221
• CID: 6416227
• PubChem ID: 46507142
• Update Time: 2025-05-20

8-fluoro-3-[(3-methoxyphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one Chemical and Physical Properties

Names and Identifiers

• 8-fluoro-3-[(3-methoxyphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one
• 8-fluoro-3-(3-methoxybenzyl)-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one
• F6548-0369
• HMS3435E18
• 8-fluoro-3-[(3-methoxyphenyl)methyl]-5H-pyrimido[5,4-b]indol-4-one
• AKOS001772415
• 1031606-23-1
• 8-fluoro-3-(3-methoxybenzyl)-3H-pyrimido[5,4-b]indol-4(5H)-one

• Inchi： 1S/C18H14FN3O2/c1-24-13-4-2-3-11(7-13)9-22-10-20-16-14-8-12(19)5-6-15(14)21-17(16)18(22)23/h2-8,10,21H,9H2,1H3
• InChI Key： ZVPAZZSTURTSCF-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C1=C(C(N(C=N1)CC1C=CC=C(C=1)OC)=O)N2

Computed Properties

• Exact Mass: 323.10700486g/mol
• Monoisotopic Mass: 323.10700486g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 57.7Ų

Additional information on 8-fluoro-3-[(3-methoxyphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one

Introduction to 8-fluoro-3-[(3-methoxyphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one (CAS No. 1031606-23-1)

8-fluoro-3-[(3-methoxyphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique scaffold and potential biological activities. This compound belongs to the pyrimido[5,4-b]indole class, which is a privileged structure known for its presence in various bioactive molecules. The presence of a fluorine atom at the 8-position and a 3-methoxyphenylmethyl substituent at the 3-position introduces specific electronic and steric properties that make this molecule of interest for further investigation.

The CAS No. 1031606-23-1 provides a unique identifier for this compound, ensuring consistency in scientific literature and database entries. Its molecular formula and structural features suggest potential interactions with biological targets, making it a candidate for drug discovery programs. The pyrimido[5,4-b]indole core is particularly relevant in medicinal chemistry due to its resemblance to natural products and known pharmacophores.

Recent advancements in computational chemistry have enabled the virtual screening of large libraries of heterocyclic compounds, including 8-fluoro-3-[(3-methoxyphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one, to identify hits with desirable pharmacokinetic properties. The fluorine atom at the 8-position is known to enhance metabolic stability and binding affinity, while the 3-methoxyphenylmethyl group can contribute to solubility and bioavailability. These features make this compound an attractive candidate for further development.

The synthesis of such complex molecules often involves multi-step organic transformations, requiring expertise in heterocyclic chemistry. The introduction of fluorine into the pyrimido[5,4-b]indole scaffold can be particularly challenging due to the electronic properties of fluorine and its tendency to participate in strong intermolecular interactions. However, recent methodologies have improved the efficiency and selectivity of fluorination reactions, making it more feasible to produce analogs like 8-fluoro-3-[(3-methoxyphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one on a scalable basis.

In the realm of drug discovery, the pyrimido[5,4-b]indole scaffold has been associated with various biological activities, including kinase inhibition and anti-inflammatory effects. The structural motif is found in several approved drugs, underscoring its importance as a pharmacophore. The incorporation of fluorine and methoxy groups into this scaffold may modulate these activities or lead to novel mechanisms of action. For instance, fluorinated indoles have shown enhanced binding to protein targets compared to their non-fluorinated counterparts.

One of the most compelling aspects of 8-fluoro-3-[(3-methoxyphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one is its potential as a tool compound for mechanistic studies. By leveraging structural biology techniques such as X-ray crystallography or cryo-electron microscopy (Cryo-EM), researchers can elucidate how this molecule interacts with biological targets at an atomic level. Such insights are crucial for optimizing drug candidates and understanding resistance mechanisms.

The pharmaceutical industry has increasingly focused on developing small molecules with tailored properties to address unmet medical needs. Compounds like 8-fluoro-3-[(3-methoxyphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one exemplify the trend toward rational drug design based on structural features that predict biological activity. The combination of computational modeling with experimental validation has accelerated the discovery process significantly.

Moreover, green chemistry principles have influenced synthetic strategies for producing complex heterocycles like 8-fluoro-3-[(3-methoxyphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one. Researchers are increasingly employing catalytic methods and solvent-free reactions to minimize waste and improve efficiency. These approaches align with global efforts to reduce the environmental impact of pharmaceutical manufacturing.

The biological evaluation of 8-fluoro-3-[(3-methoxyphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one has revealed intriguing results in preclinical models. Initial studies suggest that it may exhibit activity against certain kinases or inflammatory pathways by modulating key signaling cascades. While these findings are promising, further research is needed to confirm efficacy and safety profiles before moving into clinical trials.

Collaborative efforts between academic institutions and pharmaceutical companies have been instrumental in advancing research on such compounds. Open science initiatives facilitate data sharing and accelerate knowledge transfer between different research groups. This collaborative environment fosters innovation and ensures that discoveries like 8-fluoro-3-[(3-methoxyphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one reach their full potential.

In conclusion,8-fluoro-3-[(3-methoxyphenyl)methyl]-3H,4H，